2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-boronic Acid Pinacol Ester

Specification

• Molecular Formula: C16H22BNO4
• Molecular Weight: 303.2 g/mol
• IUPAC Name: 2,2-dimethyl-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one
• Standard InChI: InChI=1S/C16H22BNO4/c1-14(2)13(19)18-11-9-7-8-10(12(11)20-14)17-21-15(3,4)16(5,6)22-17/h7-9H,1-6H3,(H,18,19)
• Standard InChI Key: BAXQHELIBSQYEB-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C(=CC=C2)NC(=O)C(O3)(C)C

Introduction

Synthesis and Applications

Boronic acid pinacol esters are synthesized by reacting boronic acids with pinacol in the presence of a catalyst. They are crucial intermediates in organic synthesis, particularly in cross-coupling reactions.

Synthesis Steps:

• Preparation of Boronic Acid: The first step involves synthesizing the boronic acid, which can be achieved through various methods depending on the starting material.

• Protection with Pinacol: The boronic acid is then reacted with pinacol to form the pinacol ester.

Applications:

• Cross-Coupling Reactions: Used in Suzuki-Miyaura reactions to form carbon-carbon bonds.

• Pharmaceutical Synthesis: Often used as intermediates in the synthesis of complex pharmaceutical compounds.

Research Findings on Related Compounds

While specific research findings on 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b]oxazine-8-boronic Acid Pinacol Ester are not available, related compounds like 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b]oxazine-6-boronic Acid have been studied. This compound has a molecular formula of C10H12BNO4 and a molecular weight of 221.02 g/mol.

Compound	Molecular Formula	Molecular Weight	CAS Number
2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b]oxazine-6-boronic Acid	C10H12BNO4	221.02 g/mol	1650548-32-5